N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylbutanamide

• IUPAC Name: N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-2-phenylbutanamide
• InChI: InChI=1S/C21H26N2O3/c1-2-19(17-6-4-3-5-7-17)20(24)22-14-16-8-11-23(12-9-16)21(25)18-10-13-26-15-18/h3-7,10,13,15-16,19H,2,8-9,11-12,14H2,1H3,(H,22,24)
• InChI Key: OSUHZPWMCTXJKM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCC2CCN(CC2)C(=O)C3=COC=C3
• Molecular Formula: C21H26N2O3
• Molecular Weight: 354.4 g/mol

Description

N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2-phenylbutanamide, also known as FUB-PB-22, is a synthetic cannabinoid that was first identified in 2012. It belongs to the family of indazole-based synthetic cannabinoids and has been found to have potent effects on the endocannabinoid system.

Scientific Research Applications

PET Imaging and Neuroinflammation

• PET Imaging of Microglia : A study by Horti et al. (2019) developed a PET radiotracer specific for CSF1R, a microglia-specific marker. This compound, [11C]CPPC, enables noninvasive imaging of reactive microglia and their contribution to neuroinflammation in vivo, offering insights into neuropsychiatric disorders and the development of therapeutics for neuroinflammation. This research underscores the utility of such compounds in imaging and studying neuroinflammation and related diseases (Horti et al., 2019).

Metabolic Studies

• HIV-1 Protease Inhibitor Metabolites : Balani et al. (1995) explored the metabolites of L-735,524, a potent HIV-1 protease inhibitor, identifying major metabolic pathways and the minor role of urinary excretion in the elimination of the parent compound and its metabolites. This research provides a foundational understanding of the metabolic fate of similar compounds, facilitating the development of more effective and safer pharmaceuticals (Balani et al., 1995).

Chemical Analysis and Pharmaceutical Development

• HPLC-DAD Method Development : Varynskyi et al. (2017) developed a highly sensitive and selective method for determining piperidinium 2-((5-(furan-2-yl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetate in 1% injection solution. This method is crucial for ensuring the quality and safety of pharmaceutical products containing similar compounds (Varynskyi et al., 2017).

Synthesis and Pharmacological Evaluation

• Novel Derivatives for Neuroprotective and Anti-Inflammatory Effects : Oinuma et al. (1991) prepared a series of N-(phenylalkyl)piperidine derivatives, demonstrating potent inhibition of membrane-bound phospholipase A2 and significant reduction in myocardial infarction size in rats. This research highlights the therapeutic potential of structurally related compounds in cardiovascular protection and anti-inflammatory treatments (Oinuma et al., 1991).